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Compound of Interest

Compound Name: 5,5-DIMETHYLHEXANAL

Cat. No.: B6155269 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemicals are paramount. This document provides essential, immediate safety and

logistical information, including operational and disposal plans for 5,5-DIMETHYLHEXANAL.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 5,5-DIMETHYLHEXANAL is

provided below.[1][2][3]

Property Value

Molecular Formula C8H16O

Molecular Weight 128.21 g/mol [1][4]

Density 0.811±0.06 g/cm3 (Predicted)[3]

Boiling Point 160.5±9.0 °C (Predicted)[3]

Water Solubility 5.77 g/l at 20.3 °C[5]

Vapor Pressure 13 hPa at 25 °C[5]

Autoignition Temperature 205 °C at 1,004.7 - 1,020.5 hPa[5]

Hazard Identification and GHS Classification
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5,5-DIMETHYLHEXANAL is classified as a flammable liquid and vapor that causes skin and

serious eye irritation, and may cause respiratory irritation.[1][5][6][7]

GHS Classification Hazard Statement

Flammable liquids (Category 3) H226: Flammable liquid and vapor[1][5][7]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[1][5][7]

Serious eye damage/eye irritation (Category 2) H319: Causes serious eye irritation[1][5][7]

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)
H335: May cause respiratory irritation[1]

Operational Plan: Handling Protocol

Adherence to a strict handling protocol is crucial to ensure safety.

1. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 5,5-DIMETHYLHEXANAL:
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PPE Category Specification Rationale

Eye and Face Protection
Chemical splash goggles or a

full-face shield.[8]

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).[8][9] Latex gloves

are not recommended.[8]

Prevents skin contact which

can cause irritation.[1]

Body Protection
A lab coat with long sleeves or

a chemical protective apron.[8]

Protects against skin exposure

from splashes.

Footwear

Closed-toe and heel shoes

made of impervious material.

[8]

Protects feet from spills.

Respiratory Protection

May be required for large spills

or in case of inadequate

ventilation.[8]

Prevents respiratory tract

irritation from vapors.[1]

2. Engineering Controls

Ventilation: Always handle 5,5-DIMETHYLHEXANAL in a well-ventilated area, preferably

inside a chemical fume hood.[10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[7][11] Use spark-proof tools and explosion-proof equipment.[6][11]

Static Discharge: Take precautionary measures against static discharge.[5][11]

3. Handling Procedure

Review the Safety Data Sheet (SDS) before work.

Ensure all necessary PPE is worn correctly.

Ground/bond container and receiving equipment.[5]
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Avoid contact with skin, eyes, and clothing.[7]

Avoid breathing vapors or mist.[6]

Keep the container tightly closed when not in use.[5]

Wash hands thoroughly after handling.[5][7]

Experimental Workflow for Handling 5,5-DIMETHYLHEXANAL
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Workflow for Safe Handling of 5,5-DIMETHYLHEXANAL

Preparation

Handling

Post-Handling & Spill Response

Disposal

Review SDS

Don Appropriate PPE
(Goggles, Nitrile Gloves, Lab Coat)

Prepare Well-Ventilated Area
(Chemical Fume Hood)

Ground/Bond Containers

Proceed to Handling

Dispense Chemical

Tightly Seal Container After Use Spill Occurs

Potential Spill

Wash Hands Thoroughly

Decontaminate Work Area

Label Waste Container
'Hazardous Waste: 5,5-DIMETHYLHEXANAL'

End of Procedure

No

Evacuate Area

Yes

Use Absorbent Material for Cleanup

Dispose of Waste Properly

Arrange for Professional Disposal

Store in a Compatible,
Sealed Container

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b6155269?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: This diagram outlines the key steps for the safe handling of 5,5-
DIMETHYLHEXANAL, from preparation to disposal.

Disposal Plan

Proper disposal of 5,5-DIMETHYLHEXANAL is critical to prevent environmental contamination

and ensure regulatory compliance.

1. Unused or Surplus Chemical

Unused 5,5-DIMETHYLHEXANAL must be disposed of as hazardous waste.[10]

Labeling: Clearly label the container as "Hazardous Waste: 5,5-DIMETHYLHEXANAL".[12]

Packaging: Keep the chemical in its original or a compatible, tightly sealed container.[10][12]

Storage: Store the waste container in a designated, well-ventilated, and secure area,

segregated from incompatible materials.[12]

Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal contractor.[10]

2. Spent Solutions and Contaminated Materials

Aqueous Solutions: Depending on local regulations and the concentration, aqueous

solutions containing 5,5-DIMETHYLHEXANAL may require neutralization before disposal.

Consult with your institution's EHS department for approved procedures.[10]

Contaminated Materials: Any materials, such as absorbent pads, gloves, or lab coats, that

come into contact with 5,5-DIMETHYLHEXANAL should be collected in a sealed bag or

container, labeled as hazardous waste, and disposed of according to institutional guidelines.

Emergency Procedures

Spills: In the event of a spill, evacuate the area and remove all ignition sources.[6][11] Use

inert absorbent material (e.g., sand, silica gel) to contain the spill.[11] Collect the absorbed

material in a suitable, closed container for disposal.[6][11] Ensure adequate ventilation.[11]
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First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty

of water.[5][7] If skin irritation persists, seek medical attention.[6][7]

Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention from an

ophthalmologist.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[6][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

[6] Seek immediate medical attention.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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